Cas no 1025658-55-2 (2-((4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)diazenyl)-4,4-dimethyl-3-oxopentanenitrile)

• Product Name: 2-((4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)diazenyl)-4,4-dimethyl-3-oxopentanenitrile
• CAS No: 1025658-55-2
• MF: C₁₉H₁₆ClF₃N₄OS
• MW: 440.869751930237
• MDL: MFCD00246066
• CID: 4677383
• Update Time: 2025-08-05

2-((4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)diazenyl)-4,4-dimethyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-((4-(3-CHLORO-5-(TRIFLUOROMETHYL)(2-PYRIDYLTHIO))PHENYL)DIAZENYL)-4,4-DIMETHYL-3-OXOPENTANENITRILE
• 2-[[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylphenyl]diazenyl]-4,4-dimethyl-3-oxopentanenitrile
• 2-((4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)diazenyl)-4,4-dimethyl-3-oxopentanenitrile

• MDL： MFCD00246066
• Inchi： 1S/C19H16ClF3N4OS/c1-18(2,3)16(28)15(9-24)27-26-12-4-6-13(7-5-12)29-17-14(20)8-11(10-25-17)19(21,22)23/h4-8,10,15H,1-3H3/b27-26+
• InChI Key： GSHICLZHLWSIHA-CYYJNZCTSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1SC1C=CC(=CC=1)/N=N/C(C#N)C(C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 650
• Topological Polar Surface Area: 104

Additional information on 2-((4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)diazenyl)-4,4-dimethyl-3-oxopentanenitrile

2-((4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)diazenyl)-4,4-dimethyl-3-oxopentanenitrile: A Comprehensive Overview

The compound 2-((4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)diazenyl)-4,4-dimethyl-3-oxopentanenitrile, identified by the CAS number 1025658-55-2, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a diazenyl group, a pyridylthio moiety, and a trifluoromethyl substituent. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The presence of the trifluoromethyl group in the molecule is particularly noteworthy, as it is known to enhance stability and bioavailability in pharmaceutical compounds. Additionally, the pyridylthio group imparts electronic properties that can be advantageous in drug design and catalytic processes.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies, including coupling reactions and diazotization, to achieve high yields and purity. The use of advanced spectroscopic techniques, such as NMR and mass spectrometry, has been instrumental in confirming the structure and purity of the compound.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a precursor for more complex molecules makes it valuable in the synthesis of bioactive compounds. Furthermore, its unique electronic properties make it a candidate for use in materials science, particularly in the development of advanced polymers and electronic materials.

The CAS number 1025658-55-2 serves as a unique identifier for this compound within chemical databases, facilitating its identification and retrieval for research purposes. This ensures that scientists worldwide can reference and utilize this compound consistently in their studies.

In conclusion, 2-((4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)diazenyl)-4,4-dimethyl-3-oxopentanenitrile represents a significant advancement in organic chemistry. Its intricate structure and versatile properties position it as a valuable tool in both academic research and industrial applications. As research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in the development of innovative chemical solutions.